3-Methyl-3-(4-nitrophenyl)butanal
Cat. No. B8497851
M. Wt: 207.23 g/mol
InChI Key: GWRYLLGQKMZOFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08247430B2
Procedure details
To a stirred solution of methyl 2-methyl-2-(4-nitrophenyl)propionate (5.32 g, 23.8 mmol) in THF (200 mL) at 0° C. was added a solution of 1M BH3 in THF (25.8 mL, 45.8 mmol). The reaction was stirred at RT overnight and was quenched with MeOH. THF was evaporated under reduced pressure and the residue was diluted in EtOAc and aqueous HCl (1M) was added. The mixture was extracted with EtOAc, the organic layer was dried over MgSO4 and evaporated under reduced pressure. Purification by flash chromatography using 40% EtOAc-hexane gave a yellow solid. To the yellow solid (2.08 g, 10.8 mmol) at 0° C. in CH2Cl2 was added NMO (1.9 g, 16.1 mmol), molecular sieves 4 Å and TPAP (76 mg, 0.2 mmol). The reaction was stirred for 1 h and filtered on a silica pad. Solvent was evaporated under reduced pressure, forming the crude aldehyde which was used as is. To a suspension of methoxymethyltriphenylphosphonium chloride (6.4 g, 18.6 mmol) in THF (150 mL) was added a solution of KHMDS 0.5 M in toluene (37 mL, 18.5 mmol). The mixture was stirred for 30 min and crude aldehyde was added. The reaction was stirred at RT for 1 h and quenched with H2O. The mixture was extracted with EtOAc, dried and evaporated under reduced pressure. Et2O was added and a precipitate formed, which was filtered on a silica pad and rinsed with 40% EtOAc-hexane. The solvent was removed and crude material was dissolved in CH2Cl2. A solution of TFA-H2O (1:1, 10 mL) was added and the reaction was stirred for 2 h at RT. Aqueous NaHCO3 was added until pH 7 and the mixture was extracted with CH2Cl2. The organic layer was dried, filtered and evaporated. Crude compound was purified by flash chromatography (40% EtOAc-hexane) to give the title compound as a yellow oil.
[Compound]
Name
solid
Quantity
2.08 g
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reactant
Reaction Step Three
[Compound]
Name
aldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
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Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]([C:8]1[CH:13]=[CH:12][C:11]([N+:14]([O-:16])=[O:15])=[CH:10][CH:9]=1)([CH3:7])[C:3](OC)=O.C[N+]1([O-])CC[O:21][CH2:20]C1.[Cl-].COC[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.C[Si]([N-][Si](C)(C)C)(C)C.[K+].C1(C)C=CC=CC=1>C1COCC1.C(Cl)Cl.CCC[N+](CCC)(CCC)CCC.[O-][Ru](=O)(=O)=O>[CH3:7][C:2]([C:8]1[CH:9]=[CH:10][C:11]([N+:14]([O-:16])=[O:15])=[CH:12][CH:13]=1)([CH3:1])[CH2:3][CH:20]=[O:21] |f:2.3,4.5,9.10|
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Inputs
Step One
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Quantity
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25.8 mL
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solvent
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Step Two
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5.32 g
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reactant
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Smiles
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CC(C(=O)OC)(C)C1=CC=C(C=C1)[N+](=O)[O-]
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Quantity
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200 mL
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solvent
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Step Three
Step Four
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Quantity
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6.4 g
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reactant
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Smiles
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[Cl-].COC[P+](C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
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150 mL
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solvent
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Step Five
Step Six
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Name
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aldehyde
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0 (± 1) mol
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reactant
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred at RT overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was quenched with MeOH
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CUSTOM
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Type
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CUSTOM
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Details
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THF was evaporated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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the residue was diluted in EtOAc
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ADDITION
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Type
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ADDITION
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Details
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aqueous HCl (1M) was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with EtOAc
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the organic layer was dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by flash chromatography
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CUSTOM
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Type
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CUSTOM
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Details
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gave a yellow solid
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STIRRING
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Type
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STIRRING
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Details
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The reaction was stirred for 1 h
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Duration
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1 h
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FILTRATION
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Type
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FILTRATION
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Details
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filtered on a silica pad
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CUSTOM
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Type
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CUSTOM
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Details
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Solvent was evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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forming the crude aldehyde which
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STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred for 30 min
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Duration
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30 min
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STIRRING
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Type
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STIRRING
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Details
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The reaction was stirred at RT for 1 h
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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quenched with H2O
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with EtOAc
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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Et2O was added
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CUSTOM
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Type
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CUSTOM
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Details
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a precipitate formed
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FILTRATION
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Type
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FILTRATION
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Details
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which was filtered on a silica pad
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WASH
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Type
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WASH
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Details
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rinsed with 40% EtOAc-hexane
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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crude material was dissolved in CH2Cl2
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ADDITION
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Type
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ADDITION
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Details
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A solution of TFA-H2O (1:1, 10 mL) was added
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STIRRING
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Type
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STIRRING
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Details
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the reaction was stirred for 2 h at RT
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Duration
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2 h
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ADDITION
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Type
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ADDITION
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Details
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Aqueous NaHCO3 was added until pH 7
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with CH2Cl2
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was dried
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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Crude compound was purified by flash chromatography (40% EtOAc-hexane)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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CC(CC=O)(C)C1=CC=C(C=C1)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
